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Compound of Interest

Compound Name: 4-Phenoxybenzoic acid

Cat. No.: B045581 Get Quote

An In-depth Technical Guide to 4-Phenoxybenzoic Acid (CAS 2215-77-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Phenoxybenzoic acid, with the CAS registry number 2215-77-2, is an aromatic carboxylic

acid characterized by a phenoxy group attached to a benzoic acid moiety. This compound

serves as a crucial intermediate and building block in a variety of chemical syntheses,

particularly within the pharmaceutical, agrochemical, and materials science sectors. Its

structural features, combining an ether linkage with a carboxylic acid group, impart a unique

combination of properties that make it a versatile reagent in organic synthesis and a key

component in the development of novel molecules.[1][2][3] This guide provides a

comprehensive overview of the physicochemical properties, synthesis, spectral data,

applications, and safety information for 4-Phenoxybenzoic acid.

Physicochemical Properties
4-Phenoxybenzoic acid is a white to off-white or pale-yellow crystalline solid at room

temperature.[1][4] It is sparingly soluble in water but shows solubility in hot methanol, albeit

with very faint turbidity.[1][4]
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Property Value Source(s)

CAS Number 2215-77-2 [1][2][4][5]

Molecular Formula C₁₃H₁₀O₃ [1][2][3][5][6]

Molecular Weight 214.22 g/mol [2][3][5]

Appearance
White to slightly yellow

crystalline powder
[1][4]

Melting Point 163-165 °C [4][5][7]

Boiling Point 364.2 °C (estimate) [2]

Density 1.241 g/cm³ (estimate) [2]

pKa 4.57 (at 25 °C) [1][4]

Solubility

Very faint turbidity in hot

methanol; sparingly soluble in

water

[1][4]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-Phenoxybenzoic
acid. Available data includes:

¹H NMR: Spectra are available.[1][4]

¹³C NMR: Spectra are available.[1][4]

Infrared (IR): Spectra are available.[1][4]

Mass Spectrometry (MS): Spectra are available.[1][4]

Synthesis and Experimental Protocols
4-Phenoxybenzoic acid is typically synthesized through nucleophilic aromatic substitution or

oxidation reactions.
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Synthesis from Phenol and p-Chlorobenzoic Acid
One common method involves the reaction of phenol with p-chlorobenzoic acid in the presence

of a base.[1]

Experimental Protocol:
Step 1: Preparation of Sodium Phenate

In a 250 ml flask, combine 94.6 g of phenol, 78 g of sodium hydroxide, and 70 g of water.

Heat the mixture to 60 °C and maintain the reaction for 2 hours to form sodium phenate.[8]

Step 2: Nucleophilic Aromatic Substitution

In a separate 1000 ml four-necked flask equipped with a reflux water separation device, add

530 g of tetrahydronaphthalene and 158.7 g of p-chlorobenzoic acid.

Heat the mixture to approximately 150 °C.

Slowly add the sodium phenate solution dropwise over about 8 hours. Water will be distilled

off during the addition.

After the addition is complete, maintain the reaction for an additional 2 hours.[8]

Step 3: Work-up and Purification

Cool the reaction mixture to 30 °C.

Add the resulting solid to a 1000 ml flask and stir with 500 ml of water.

Filter the mixture.

Resuspend the solid in 300 ml of water and adjust the pH to 1 with concentrated hydrochloric

acid to precipitate the crude 4-phenoxybenzoic acid.

Filter the crude product.
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Recrystallize the crude product from 95% ethanol. Add the crude solid to 600 g of 95%

ethanol and heat to reflux until dissolved.

Cool the solution slowly to 10 °C with stirring to precipitate the purified product.

Filter and dry the final product.[8]

Synthesis via Oxidation of 4-Phenoxyacetophenone
Another synthetic route involves the oxidation of 4-phenoxyacetophenone using sodium

hypochlorite as the oxidant, catalyzed by polyethylene glycol (PEG)-400.[8]

Synthesis via Friedel-Crafts Acylation and Halogenation
A multi-step process involving a Friedel-Crafts acylation followed by a halogenation reaction

can also be employed.[9]

Experimental Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.chemicalbook.com/synthesis/4-phenoxybenzoic-acid.htm
https://www.chemicalbook.com/synthesis/4-phenoxybenzoic-acid.htm
https://www.guidechem.com/question/what-is-the-synthesis-process--id128651.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acylation Reaction

Halogenation Reaction

Refining Process

Phenol ether + Dichloromethane + AlCl₃

Add Acetyl Chloride (5-30°C)

Reaction (2 hours)

Quench with Ice Water

Separate Organic Phase

Concentrate & Precipitate with n-hexane

Intermediate

Intermediate + Methanol

Add Sodium Hypochlorite (60°C)

Reaction (3 hours)

Cool & Acidify (pH 1)

Centrifuge & Dry

Crude Product

Crude Product + Ethanol

Heat to 75°C

Cool to Crystallize

Centrifuge & Dry

Final Product
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Caption: Synthesis workflow for 4-Phenoxybenzoic acid via acylation and halogenation.
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Applications in Research and Drug Development
4-Phenoxybenzoic acid is a valuable compound with diverse applications:

Pharmaceutical Intermediate: It is a key intermediate in the synthesis of various

pharmaceuticals.[3][8] Notably, it is used in the production of Sitafloxacin, a fluoroquinolone

antibiotic.[4][10] It also serves as a building block for anti-inflammatory and analgesic drugs.

[1][3]

Agrochemicals: The compound is utilized in the formulation of herbicides and fungicides.[1]

[3]

Cosmetics: It is used as a UV filter in cosmetic products to protect the skin from harmful UV

radiation.[1]

Materials Science: 4-Phenoxybenzoic acid is employed in the synthesis of liquid crystals

for display technologies and in the development of polymers with enhanced thermal and

mechanical properties.[5]

Biochemical Research: It is used in studies related to enzyme inhibition.[3] For instance, it

has been shown to block the DNA binding of the human papillomavirus (HPV) E2 protein.[4]

[10]

Logical Relationship in Drug Intermediate Synthesis

Synthetic Modifications

4-Phenoxybenzoic acid

Anti-inflammatory Agents

Sitafloxacin

Other Bioactive Compounds

Pharmaceuticals
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Click to download full resolution via product page

Caption: Role of 4-Phenoxybenzoic acid as a key intermediate in pharmaceuticals.

Safety and Handling
4-Phenoxybenzoic acid is classified as an irritant and requires careful handling.

Hazard Identification
GHS Classification:

Skin irritation (Category 2)[1]

Serious eye irritation (Category 2)[1]

Specific target organ toxicity – single exposure (Category 3), may cause respiratory

irritation[1]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[1]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P264

(Wash skin thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area),

P280 (Wear protective gloves/eye protection/face protection), P302+P352 (IF ON SKIN:

Wash with plenty of soap and water), P304+P340 (IF INHALED: Remove person to fresh air

and keep comfortable for breathing), P305+P351+P338 (IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact lenses, if present and easy to do. Continue

rinsing), P312 (Call a POISON CENTER/doctor if you feel unwell), P332+P313 (If skin

irritation occurs: Get medical advice/attention), P337+P313 (If eye irritation persists: Get

medical advice/attention).[1]

Storage and Handling
Storage: Store in a well-ventilated place. Keep container tightly closed.[1] Store locked up.[1]

It should be sealed in a dry, room temperature environment.[1][4]
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Personal Protective Equipment (PPE): Wear protective gloves, eye protection (goggles), and

a dust mask (type N95 or equivalent).

Toxicity
Information on the toxicity of 4-Phenoxybenzoic acid is limited. However, based on its

structure, it is generally considered to have low acute toxicity.[1] Prolonged or repeated

exposure may cause mild irritation to the eyes, skin, and respiratory tract.[1] There is no

conclusive evidence linking it to carcinogenic effects.[1]

Conclusion
4-Phenoxybenzoic acid (CAS 2215-77-2) is a well-characterized compound with significant

utility in both academic research and industrial applications. Its straightforward synthesis and

versatile reactivity make it an important precursor for a range of valuable products, particularly

in the pharmaceutical and materials science fields. Adherence to appropriate safety protocols is

essential when handling this compound due to its irritant properties. This guide provides a

foundational understanding for professionals working with or considering the use of 4-
Phenoxybenzoic acid in their research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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